Stereochemical Procurement Risk Across Enantiomers
2-(Tert-butoxycarbonyl)cyclopropanecarboxylic acid presents a unique procurement challenge not encountered with achiral or single-stereoisomer building blocks such as Boc-Pro-OH (Boc-protected proline) or simple cyclopropanecarboxylic acid. The compound exists in at least five distinct CAS-registered stereochemical forms: racemic or unspecified stereochemistry (1378831-04-9) , alternative racemic registry (1083181-22-9) , the (1R,2R) enantiomer (1909288-13-6) , the (1S,2R)-rel form (202212-68-8) , and the (1R,2R) Boc-ACPC-OH variant (245115-25-7) [1]. In contrast, Boc-L-proline possesses a single defined CAS (15761-39-4) with predictable stereochemical outcome. The procurement consequence is that researchers must verify stereochemical identity beyond mere chemical name matching—a burden not required for proline-based building blocks. Vendor purity specifications range from 95% (Chemshuttle) to ≥97% (Aladdin) to ≥98% (Chemscene) , with price differentials across stereoisomers: racemic 1378831-04-9 priced at approximately USD 353/100mg and USD 613/250mg , while the (1R,2R) enantiomer carries premium pricing at approximately USD 222.90/100mg .
| Evidence Dimension | Number of stereochemically distinct CAS registry numbers requiring independent specification |
|---|---|
| Target Compound Data | ≥5 distinct CAS numbers (1378831-04-9, 1083181-22-9, 1909288-13-6, 202212-68-8, 245115-25-7) across racemic and enantiomerically defined forms |
| Comparator Or Baseline | Boc-L-proline: 1 CAS number (15761-39-4); Boc-cyclopropylalanine: 1–2 CAS numbers; cyclopropanecarboxylic acid: 1 CAS number (1759-53-1) |
| Quantified Difference | 5-fold greater stereochemical specification burden |
| Conditions | Vendor catalog analysis and CAS registry comparison |
Why This Matters
This multiplicity of stereochemical registries introduces procurement risk absent in comparator building blocks; ordering by chemical name alone may yield unintended stereochemistry, necessitating rigorous vendor communication and certificate-of-analysis verification.
- [1] BOC Sciences. Boc-ACPC-OH(1R,2R). CAS No. 245115-25-7. Product Description and Stereochemical Specification. View Source
